Cas no 10072-97-6 (Hydrocortisone (9b,11b)-Epoxide)

• Product Name: Hydrocortisone (9b,11b)-Epoxide
• CAS No: 10072-97-6
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 211956
• PubChem ID: 112075
• Update Time: 2025-08-05

Hydrocortisone (9b,11b)-Epoxide Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,9,11-epoxy-17,21-dihydroxy-, (9b,11b)- (9CI)
• Hydrocortisone (9β,11β)-Epoxide
• 9beta,11beta-epoxy-17,21-dihydroxypregn-4-ene-3,20-dione
• 9,11β-epoxy-17,21-dihydroxy-9β-pregn-4-ene-3,20-dione
• HYDROCORTISONE (9Β,11Β)-EPOXIDE,OFF-WHITE SOLID
• A,11
• EINECS 233-204-5
• Hydrocortisone (9Beta,11Beta)-Epoxide
• 9,11-Epoxypregn-4-ene-17,21-diol-3,20-dione
• (1S,2S,10S,11S,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-en-5-one
• AKOS030254653
• A)-Epoxide
• 10072-97-6
• NS00047282
• 17,21-Dihydroxy-9?,11?-epoxypregn-4-ene-3,20-dione (9?,11?-Epoxyhydrocortisone)
• 17,21-dihydroxy-9,11-epoxypregn-4-ene-3,20-dione
• Pregn-4-ene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-, (9beta,11beta)- (9CI)
• Hydrocortisone (9
• Hydrocortisone(9beta,11beta)-epoxide
• Pregn-4-ene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-, (9?,11?)- (9CI); 9?-Pregn-4-ene-3,20-dione, 9,11?-epoxy-17,21-dihydroxy- (6CI,7CI,8CI); 9,11-Epoxy-9H-cyclopenta[a]phenanthrene, pregn-4-ene-3,20-dione deriv.; 9?,11?-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione
• DTXSID30905711
• (1S,2S,10S,11S,14R,15S,17S)-14-HYDROXY-14-(2-HYDROXYACETYL)-2,15-DIMETHYL-18-OXAPENTACYCLO[8.8.0.0(1),(1)?.0(2),?.0(1)(1),(1)?]OCTADEC-6-EN-5-ONE
• Pregn-4-ene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-, (9ss,11ss)- (9CI); 9ss-Pregn-4-ene-3,20-dione, 9,11ss-epoxy-17,21-dihydroxy- (6CI,7CI,8CI); 9,11-Epoxy-9H-cyclopenta[a]phenanthrene, pregn-4-ene-3,20-dione deriv.; 9ss,11ss-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione
• DB-229731
• Hydrocortisone (9b,11b)-Epoxide

• Inchi： 1S/C21H28O5/c1-18-7-5-13(23)9-12(18)3-4-15-14-6-8-20(25,16(24)11-22)19(14,2)10-17-21(15,18)26-17/h9,14-15,17,22,25H,3-8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-,21+/m0/s1
• InChI Key： FJCQSIDXADHVFH-FEUSSREZSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@](C(CO)=O)(CC[C@H]3[C@@H]3CCC4=CC(CC[C@]4(C)[C@@]132)=O)O

Computed Properties

• Exact Mass: 360.19400
• Monoisotopic Mass: 360.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• Density: 1.32
• Melting Point: 185-188°C
• Boiling Point: 559.7°Cat760mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.608
• PSA: 87.13000
• LogP: 1.94210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes